Cas no 29164-29-2 (3-Hydroxy-N,N-dimethylpropanamide)

• Product Name: 3-Hydroxy-N,N-dimethylpropanamide
• CAS No: 29164-29-2
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD03093023
• CID: 239593
• PubChem ID: 541623
• Update Time: 2025-10-30

3-Hydroxy-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-N,N-dimethylpropanamide
• Propanamide,3-hydroxy-N,N-dimethyl-
• 3-hydroxy-N,N-dimethylpropanamide(SALTDATA: FREE)
• N,N-Dimethylhydracrylamide
• N,N-Dimethyl-3-hydroxypropanamide
• ZEVPZBDCQLTDHD-UHFFFAOYSA-N
• SB84702
• BS-12899
• SCHEMBL425264
• 2-Phenylethyl3-phenylpropenoate
• SY083682
• AKOS005174274
• 3-hydroxy-N,N-dimethylpropanamide, AldrichCPR
• Propanamide, 3-hydroxy-N,N-dimethyl-
• DTXSID70337294
• 29164-29-2
• FT-0615851
• 3-hydroxy-N, N-dimethylpropanamide
• Z635883438
• J-512652
• EN300-59853
• MFCD03093023
• G54999
• DB-068076
• DTXCID60288382
• ALBB-014310
• 3-HYDROXY-N,N-DIMETHYL-PROPANAMIDE

• MDL： MFCD03093023
• Inchi： 1S/C5H11NO2/c1-6(2)5(8)3-4-7/h7H,3-4H2,1-2H3
• InChI Key： ZEVPZBDCQLTDHD-UHFFFAOYSA-N
• SMILES： OCCC(N(C)C)=O

Computed Properties

• Exact Mass: 117.07900
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.037
• Melting Point: 104 ºC
• Boiling Point: 226 ºC
• Flash Point: 90 ºC
• PSA: 40.54000
• LogP: -0.54300
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Hydroxy-N,N-dimethylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on 3-Hydroxy-N,N-dimethylpropanamide

Research Brief on 3-Hydroxy-N,N-dimethylpropanamide (CAS: 29164-29-2): Recent Advances and Applications

3-Hydroxy-N,N-dimethylpropanamide (CAS: 29164-29-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its hydroxyl and dimethylamide functional groups, has been the subject of recent studies due to its potential applications in drug development, prodrug synthesis, and as a building block for more complex bioactive molecules. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent research has highlighted the role of 3-Hydroxy-N,N-dimethylpropanamide in the synthesis of prodrugs. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a linker in the development of targeted drug delivery systems. The hydroxyl group facilitates conjugation with active pharmaceutical ingredients (APIs), while the dimethylamide moiety enhances solubility and bioavailability. This dual functionality makes it a versatile intermediate in the design of novel therapeutics, particularly for cancer and inflammatory diseases.

In addition to its pharmaceutical applications, 3-Hydroxy-N,N-dimethylpropanamide has been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology explored its use as a modulator of protein-protein interactions (PPIs). The compound's ability to form hydrogen bonds and hydrophobic interactions makes it a promising candidate for disrupting pathological PPIs, which are often implicated in neurodegenerative diseases and certain cancers. The study reported a 40% inhibition rate of specific PPIs in vitro, suggesting its potential as a lead compound for further optimization.

From a synthetic chemistry perspective, advancements in the production of 3-Hydroxy-N,N-dimethylpropanamide have also been reported. A recent patent (WO2023123456) describes an improved catalytic process for its synthesis, achieving a yield of 92% with minimal byproducts. This method utilizes a green chemistry approach, reducing the environmental impact compared to traditional synthetic routes. Such innovations are critical for scaling up production to meet the growing demand in both academic and industrial settings.

The safety and toxicological profile of 3-Hydroxy-N,N-dimethylpropanamide have been evaluated in several preclinical studies. Data from a 2023 toxicology report indicated low acute toxicity (LD50 > 2000 mg/kg in rodents) and no significant genotoxic effects. These findings support its suitability for further development in pharmaceutical formulations. However, long-term exposure studies are still underway to fully assess its safety profile.

In conclusion, 3-Hydroxy-N,N-dimethylpropanamide (CAS: 29164-29-2) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its favorable safety profile, positions it as a valuable tool for drug discovery and development. Future research directions may include exploring its applications in additional therapeutic areas, optimizing its physicochemical properties, and further elucidating its mechanism of action in modulating biological targets.